![molecular formula C14H9Cl2FO2 B5849683 3,4-dichlorobenzyl 4-fluorobenzoate](/img/structure/B5849683.png)
3,4-dichlorobenzyl 4-fluorobenzoate
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Overview
Description
3,4-dichlorobenzyl 4-fluorobenzoate is a compound that has been extensively researched for its potential applications in various fields. This compound is a derivative of benzoic acid and is commonly used as a reagent in organic synthesis. In
Scientific Research Applications
3,4-dichlorobenzyl 4-fluorobenzoate has been studied extensively for its potential applications in various fields. It has been found to have antimicrobial properties and has been used as a disinfectant in hospitals and other healthcare settings. It has also been studied for its potential use as an insecticide and as a herbicide.
Mechanism of Action
The mechanism of action of 3,4-dichlorobenzyl 4-fluorobenzoate is not fully understood. However, it is believed to work by disrupting the cell membrane of microorganisms, leading to their death. It may also interfere with the metabolic processes of insects and plants, leading to their death.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have not been extensively studied. However, it has been found to be toxic to some microorganisms, insects, and plants. It may also have toxic effects on humans and animals if ingested or inhaled.
Advantages and Limitations for Lab Experiments
3,4-dichlorobenzyl 4-fluorobenzoate has several advantages for lab experiments. It is readily available and relatively inexpensive. It is also easy to handle and store. However, it has some limitations as well. It may be toxic to some organisms, making it difficult to use in certain experiments. It may also have limited solubility in some solvents, which may affect its use in certain reactions.
Future Directions
There are several future directions for research on 3,4-dichlorobenzyl 4-fluorobenzoate. One area of research could be to study its potential use as an antimicrobial agent in various settings. Another area of research could be to study its potential use as an insecticide or herbicide. Additionally, more research could be done to understand the mechanism of action of this compound and its potential toxic effects on humans and animals.
Conclusion
In conclusion, this compound is a compound that has been extensively studied for its potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound and its limitations.
Synthesis Methods
The synthesis of 3,4-dichlorobenzyl 4-fluorobenzoate involves the reaction between 3,4-dichlorobenzyl chloride and 4-fluorobenzoic acid in the presence of a base such as potassium carbonate. The reaction is carried out in a solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at elevated temperatures. The resulting product is then purified using techniques such as recrystallization or column chromatography.
Properties
IUPAC Name |
(3,4-dichlorophenyl)methyl 4-fluorobenzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9Cl2FO2/c15-12-6-1-9(7-13(12)16)8-19-14(18)10-2-4-11(17)5-3-10/h1-7H,8H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IYWMHAZYDZVCDJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)OCC2=CC(=C(C=C2)Cl)Cl)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9Cl2FO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.1 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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